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Compound of Interest

Compound Name:
1,4-Butanedisulfonic Acid

Disodium Salt

Cat. No.: B010914 Get Quote

This technical guide provides a comprehensive overview of Disodium 1,4-butanedisulfonate,

catering to researchers, scientists, and professionals in drug development. The document

details its chemical identity, physicochemical properties, and primary applications, with a focus

on its role as a pharmaceutical excipient.

Chemical Identity and Synonyms
Disodium 1,4-butanedisulfonate is an organic sodium salt. Its primary role in the

pharmaceutical industry is as a counter-ion to stabilize active pharmaceutical ingredients

(APIs). A comprehensive list of its synonyms and identifiers is provided below to aid in its

recognition across various databases and publications.

Synonyms:

1,4-Butanedisulfonic Acid Disodium Salt[1][2][3][4][5]

Sodium butane-1,4-disulfonate[6][7]

disodium butane-1,4-disulfonate[6]

1,4-Butanedisulfonic acid, sodium salt (1:2)[6]

Butane-1,4-disulfonic Acid Disodium Salt[8]
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Sodium 1,4-Butanedisulfonate[6]

NSC-240399[6]

Chemical Identifiers:

Identifier Value

CAS Number 36589-61-4[6]

Molecular Formula C4H8Na2O6S2[6]

IUPAC Name disodium;butane-1,4-disulfonate[6]

Physicochemical Properties
A summary of the key physicochemical properties of Disodium 1,4-butanedisulfonate is

presented in the table below. This data is essential for its handling, formulation, and analytical

characterization.

Property Value Source

Molecular Weight 262.20 g/mol [6]

Appearance White powder to crystal [4][5]

Melting Point >300 °C

Solubility Soluble in water.

Purity >98.0% (by Titration) [4][5]

Spectroscopic Data:

¹H NMR (D₂O): δ 2.95-3.05 (m, 4H), 1.85-1.95 (m, 4H)

Applications in Pharmaceutical Development
The primary and most well-documented application of Disodium 1,4-butanedisulfonate is as a

stabilizing counter-ion for S-Adenosyl-L-methionine (SAMe) in the drug product known as
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Simeitai or Transmetil. SAMe is an inherently unstable molecule, and the formation of a salt

with 1,4-butanedisulfonic acid significantly improves its stability, allowing for a viable

pharmaceutical formulation.

While one study noted its effectiveness in mitigating the acute toxicity of the herbicide paraquat

dichloride in mice and suppressing lipid peroxide formation in the lungs, the broader biological

activity of Disodium 1,4-butanedisulfonate itself is not extensively documented.[9] The majority

of available literature focuses on the pharmacological effects of the entire salt (ademetionine

1,4-butanedisulfonate), making it difficult to attribute specific biological activities to the

butanedisulfonate moiety alone. It is generally considered to be a biologically inert excipient.

Experimental Protocols
Synthesis of Ademetionine 1,4-butanedisulfonate
A patented method describes the preparation of ademetionine 1,4-butanedisulfonate. The

general workflow involves the fermentation of Saccharomyces cerevisiae to produce S-

adenosylmethionine. The fermentation broth is then subjected to a series of purification steps,

including ion-exchange chromatography and elution with a solution of 1,4-butanedisulfonic

acid. The final product is obtained after concentration and drying. The process is designed to

yield a stable salt of ademetionine with high purity.

The logical workflow for the role of Disodium 1,4-butanedisulfonate in the preparation of the

stable ademetionine drug product is illustrated in the following diagram.
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Preparation of Ademetionine 1,4-Butanedisulfonate
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1,4-Butanedisulfonic Acid Solution
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Ademetionine 1,4-Butanedisulfonate
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Final Drug Product
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Caption: Workflow for the synthesis of Ademetionine 1,4-Butanedisulfonate.

Analytical Method for Determination in Plasma
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A rapid and specific liquid chromatography method has been developed for the quantification of

1,4-butanedisulfonate in plasma. The protocol involves the following key steps:

Protein Precipitation: Plasma samples are treated with perchloric acid to precipitate proteins.

Perchlorate Removal: Perchlorate ions are subsequently precipitated by the addition of

potassium carbonate.

Ion Chromatography: The supernatant is analyzed by ion chromatography using an ion-

exchange column.

Conductimetric Detection: The analyte is detected using a conductimetric detector.

This method demonstrated good linearity in the concentration range of 2.5-25 µg/mL, with intra-

assay and inter-assay precision being ≤3.6% and ≤5.8%, respectively. The analyte was found

to be stable in plasma and perchloric acid at 37°C for 24 hours.

Signaling Pathways and Mechanism of Action
There is currently a lack of substantial scientific evidence to suggest that Disodium 1,4-

butanedisulfonate is directly involved in specific biological signaling pathways or possesses a

distinct pharmacological mechanism of action. Its primary function in a pharmaceutical context

is to act as a chemically stable and biologically inert counter-ion. This is a common strategy in

drug formulation to improve the stability and handling of an active pharmaceutical ingredient.

The logical relationship of its use as an inert counter-ion is depicted in the diagram below.
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Role as an Inert Counter-Ion
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Caption: Role of Disodium 1,4-butanedisulfonate as an inert counter-ion.

Conclusion
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Disodium 1,4-butanedisulfonate is a well-characterized chemical entity with a primary and

critical role as a stabilizing excipient in pharmaceutical formulations, most notably for the drug

ademetionine. Its physicochemical properties are well-defined, and analytical methods for its

quantification are available. For researchers and drug development professionals, its value lies

in its chemical inertness and ability to impart stability to otherwise labile active molecules.

Future research could explore other potential applications of this molecule, although current

evidence strongly supports its function as a biologically inert counter-ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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